Cas no 2171230-53-6 ((2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid)

• Product Name: (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid
• CAS No: 2171230-53-6
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 6276312
• PubChem ID: 165544910
• Update Time: 2025-05-30

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid
• (2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]pentanoic acid
• EN300-1491730
• 2171230-53-6

• Inchi： 1S/C25H30N2O5S/c1-3-8-22(24(29)30)26-23(28)21(13-14-33-2)27-25(31)32-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,20-22H,3,8,13-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t21-,22+/m1/s1
• InChI Key： OPKPGKXBYSGKPB-YADHBBJMSA-N
• SMILES： S(C)CC[C@H](C(N[C@H](C(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 130Ų

Additional information on (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic Acid: A Comprehensive Overview

The compound (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidopentanoic acid, with CAS number 2171230-53-6, is a complex organic molecule with significant potential in the fields of organic chemistry, pharmacology, and biotechnology. This compound is characterized by its intricate stereochemistry and functional groups, which make it a valuable tool in the synthesis of bioactive molecules and advanced materials.

The structure of this compound features a pentanoic acid backbone with a methylsulfanyl group at the 4-position and a fluorenylmethoxycarbonyl (Fmoc) protected amino group at the 2-position. The stereochemistry at the 2S and 2R positions is critical for its biological activity and selectivity. The Fmoc group, a widely used protecting group in peptide synthesis, plays a pivotal role in controlling the reactivity of the amino group during synthetic procedures.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its unique combination of functional groups makes it an ideal candidate for exploring new drug delivery systems and targeted therapies. For instance, researchers have utilized this compound as a building block for constructing peptidomimetics, which are designed to mimic the functionality of peptides while offering improved stability and bioavailability.

In addition to its pharmacological applications, this compound has also been employed in the synthesis of advanced materials, such as stimuli-responsive polymers and self-healing materials. The methylsulfanyl group imparts sulfur-based reactivity, which can be exploited for redox-responsive behaviors, while the Fmoc group provides a versatile handle for post-synthesis modifications.

The synthesis of (2S)-2-(2R)-[Fmoc-amino]-4-(methylsulfanyl)butanamide pentanoic acid involves a multi-step process that combines asymmetric synthesis with protecting group strategies. Key steps include the enantioselective synthesis of the chiral centers, the installation of the Fmoc group, and the functionalization of the methylsulfanyl moiety. These steps require precise control over reaction conditions to ensure high yields and excellent stereochemical outcomes.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational preferences, and intermolecular interactions. Such information is crucial for understanding its behavior in biological systems and optimizing its properties for specific applications.

In terms of biological activity, this compound has shown promising results in vitro assays targeting various disease pathways. For example, it has demonstrated inhibitory activity against key enzymes involved in inflammation and cancer progression. These findings underscore its potential as a lead compound for drug discovery efforts.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with target proteins, while quantum mechanical calculations have provided insights into its electronic structure and reactivity.

In conclusion, (2S)-[Fmoc-amino]-4-(methylsulfanyl)butanamide pentanoic acid represents a versatile platform for exploring innovative solutions in chemical biology and materials science. Its unique combination of functional groups and stereochemistry positions it as a valuable asset in both academic research and industrial applications.